Cas no 21638-90-4 (Methyl 8-hydroxyquinoline-2-carboxylate)

• Product Name: Methyl 8-hydroxyquinoline-2-carboxylate
• CAS No: 21638-90-4
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD06203824
• CID: 250078
• PubChem ID: 12336161
• Update Time: 2025-05-26

Methyl 8-hydroxyquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 8-hydroxyquinoline-2-carboxylate
• 2-Quinolinecarboxylicacid, 8-hydroxy-, methyl ester
• 8-hydroxy-2-Quinolinecarboxylic acid methyl ester
• 8-HYDROXY-QUINOLINE-2-CARBOXYLIC ACID METHYL ESTER
• 8-hydroxoquinaldic acid methyl ester
• 8-Hydroxy-chinolin-2-carbonsaeure-methylester
• 8-Hydroxy-chinolincarbonsaeure-2-methylester
• methyl 8-hydroxyquinaldate
• methyl 8-oxidanylquinoline-2-carboxylate
• CS-0333603
• SCHEMBL847651
• A815553
• DTXSID20491355
• CHEMBL229585
• 8-hydroxyquinaldic acid methyl ester
• 8-hydroxyl-quinoline-2-carboxylic acid methyl ester
• AKOS016002766
• DTYHRSIQPYNEJX-UHFFFAOYSA-N
• 31108-80-2
• FT-0726116
• 21638-90-4
• A878982
• SB68932
• DB-066584

• MDL： MFCD06203824
• Inchi： 1S/C11H9NO3/c1-15-11(14)8-6-5-7-3-2-4-9(13)10(7)12-8/h2-6,13H,1H3
• InChI Key： DTYHRSIQPYNEJX-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=CC=C(C(=O)OC)N=C21

Computed Properties

• Exact Mass: 203.05800
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42000
• LogP: 1.72700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines

Additional information on Methyl 8-hydroxyquinoline-2-carboxylate

Recent Advances in the Research of Methyl 8-hydroxyquinoline-2-carboxylate (CAS: 21638-90-4)

Methyl 8-hydroxyquinoline-2-carboxylate (CAS: 21638-90-4) is a derivative of 8-hydroxyquinoline, a compound known for its versatile applications in medicinal chemistry, including antimicrobial, anticancer, and metal-chelating properties. Recent studies have focused on exploring its potential as a therapeutic agent and its role in various biochemical pathways. This research brief synthesizes the latest findings related to this compound, highlighting its pharmacological significance and emerging applications.

One of the key areas of interest is the compound's role as a metal chelator, particularly in the context of neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Methyl 8-hydroxyquinoline-2-carboxylate exhibits strong affinity for transition metals such as copper and zinc, which are implicated in the pathogenesis of Alzheimer's disease. The study utilized in vitro and in vivo models to show that the compound can effectively reduce metal-induced oxidative stress and amyloid-beta aggregation, suggesting its potential as a therapeutic candidate for neurodegenerative disorders.

In addition to its neuroprotective effects, recent research has explored the anticancer properties of Methyl 8-hydroxyquinoline-2-carboxylate. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound inhibits the proliferation of certain cancer cell lines, including breast and lung cancer, by disrupting mitochondrial function and inducing apoptosis. The study also highlighted the compound's selectivity toward cancer cells, sparing normal cells, which underscores its potential as a targeted anticancer agent.

Another significant development is the use of Methyl 8-hydroxyquinoline-2-carboxylate in the synthesis of novel drug candidates. Researchers have leveraged its structural scaffold to design derivatives with enhanced bioavailability and efficacy. For instance, a 2023 paper in European Journal of Medicinal Chemistry described the synthesis of a series of derivatives with improved pharmacokinetic profiles, paving the way for further preclinical studies.

Despite these promising findings, challenges remain in the clinical translation of Methyl 8-hydroxyquinoline-2-carboxylate. Issues such as solubility, stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on optimizing the compound's formulation and delivery systems to overcome these limitations.

In conclusion, Methyl 8-hydroxyquinoline-2-carboxylate (CAS: 21638-90-4) represents a promising compound with diverse therapeutic applications. Its metal-chelating, anticancer, and neuroprotective properties make it a valuable candidate for further investigation. Future research should prioritize addressing the translational challenges to unlock its full potential in clinical settings.